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Compound of Interest

Compound Name: Propene-1-D1

Cat. No.: B073444 Get Quote

Essential Safety and Handling Guide for
Propene-1-D1
This guide provides immediate, essential safety and logistical information for the handling and

disposal of Propene-1-D1. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices. Given the isotopic labeling, Propene-1-D1 is

chemically analogous to Propene (Propylene), and therefore, safety protocols are based on the

well-established data for Propene.

Hazard Identification and Personal Protective
Equipment (PPE)
Propene-1-D1 is a colorless, flammable gas.[1] The primary hazards associated with its

handling include flammability, risk of frostbite from contact with the liquefied gas, and potential

for asphyxiation in high concentrations.[2][3] Adherence to proper PPE protocols is critical to

mitigate these risks.

Recommended Personal Protective Equipment:
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Equipment Specifications Purpose

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standard. A face shield

is required when there is a risk

of explosion or large splash

hazard.[4][5]

Protects eyes from splashes of

liquefied gas and potential

projectiles.

Hand Protection

Insulating gloves for handling

liquefied gas to prevent

frostbite.[5] For general

handling of gas cylinders and

equipment, chemical-resistant

gloves (e.g., nitrile) are

suitable.[4]

Prevents cold burns from

contact with liquid Propene-1-

D1 and protects against

chemical exposure.

Body Protection

A flame-resistant lab coat (e.g.,

Nomex®) should be worn over

cotton clothing.[4] Long pants

and closed-toe, closed-heel

shoes are mandatory.[4] Avoid

synthetic fabrics like polyester.

[4]

Protects skin from splashes

and potential flash fires.

Respiratory Protection

Generally not required in well-

ventilated areas.[2] In case of

a leak or in poorly ventilated

spaces, a self-contained

breathing apparatus (SCBA) is

necessary.[2][5] Use of an air-

purifying respirator may be

appropriate if concentrations

are known and within the

respirator's limits.[6][7]

Protects against inhalation of

high concentrations of the gas,

which can act as a simple

asphyxiant and may have

narcotic effects.[2][8]

Quantitative Safety Data
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The following table summarizes key quantitative safety data for Propene, which should be

considered directly applicable to Propene-1-D1.

Property Value Significance

Lower Explosive Limit (LEL) 2.0%[1][9]
The minimum concentration in

air at which the gas can ignite.

Upper Explosive Limit (UEL) 11.1%[1][9]
The maximum concentration in

air at which the gas can ignite.

Flash Point -108 °C (-162 °F)[1][9]

The lowest temperature at

which the vapor can ignite in

the presence of an ignition

source.

Autoignition Temperature 455 °C (851 °F)[9]

The temperature at which the

gas will ignite spontaneously

without an external ignition

source.

Vapor Density 1.5 (Air = 1)[9]

The gas is heavier than air and

may accumulate in low-lying

areas.

Experimental Protocols: Handling and Disposal
Receiving and Storage:

Upon receipt, move the Propene-1-D1 cylinder to a well-ventilated, designated gas storage

area.

Ensure the storage area is away from heat, sparks, open flames, and any sources of ignition.

[2][10]

Store cylinders upright and securely fastened to a wall or cylinder stand to prevent falling.[8]

The storage area should be clearly labeled with "Flammable Gas" signage.
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Operational Plan for Use:

Preparation:

Work in a well-ventilated laboratory or under a fume hood.

Ensure a fire extinguisher (e.g., dry chemical or CO2) is readily accessible.

Check all tubing and connections for leaks before introducing the gas. A soap solution can

be used for leak detection.

Gas Handling:

Use a regulator and equipment specifically designed for flammable gases.

Ground and bond all equipment to prevent static electricity buildup.[9]

Open the cylinder valve slowly.

This product is packaged with 1-2 atmospheres of pressure and is best handled with a

vacuum line.[11]

In Case of a Leak:

If a leak is detected, immediately shut off the source if it is safe to do so.

Do not extinguish a leaking gas fire unless the leak can be stopped safely.[2][12]

Evacuate the area and ventilate it thoroughly.

Eliminate all ignition sources.[2][12]

Disposal Plan:

Empty Cylinders:

Close the cylinder valve.

Leave a small positive pressure in the cylinder.
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Label the cylinder as "Empty" and return it to the supplier according to their procedures.

Waste Gas:

Excess gas should be safely vented to a fume hood or an appropriate combustion system.

Do not release large quantities of gas directly into the laboratory atmosphere.

Consult your institution's environmental health and safety office for specific disposal

guidelines.

Safety and Handling Workflow
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Preparation

Handling

Disposal/Cleanup

Emergency Protocol

Start: Receive Propene-1-D1

Secure Storage in Ventilated Area

Don Appropriate PPE

Inspect Equipment and Check for Leaks

Connect Cylinder to System

Slowly Open Cylinder Valve

Conduct Experiment Leak Detected

Close Cylinder Valve After Use

Purge System with Inert Gas

Disconnect Cylinder

Label and Store Empty Cylinder for Return

End

Stop Leak if Safe

If stopped

Evacuate Area

If cannot stop

Ventilate Area

Eliminate Ignition Sources

Click to download full resolution via product page

Caption: Workflow for the safe handling of Propene-1-D1 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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